Cas no 28350-87-0 (1H-Pyrrole, dihydro-)

• Product Name: 1H-Pyrrole, dihydro-
• CAS No: 28350-87-0
• MF: C₄H₇N
• MW: 69.1050808429718
• CID: 269591
• PubChem ID: 94395
• Update Time: 2025-10-05

1H-Pyrrole, dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, dihydro-
• 2,3-dihydro-1H-pyrrole
• Dihydropyrrole
• 638-31-3
• Pyrroline
• RSEBUVRVKCANEP-UHFFFAOYSA-N
• 28350-87-0
• CHEBI:32986
• DTXSID80182595
• ZB1754
• AMY6075
• 2-pyrroline
• dihydro-1H-pyrrole
• AKOS006370459
• Delta(2)-pyrroline
• Q27115169

• Inchi： 1S/C4H7N/c1-2-4-5-3-1/h1,3,5H,2,4H2
• InChI Key： RSEBUVRVKCANEP-UHFFFAOYSA-N
• SMILES： N1C=CCC1

Computed Properties

• Exact Mass: 69.05791
• Monoisotopic Mass: 69.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 47.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.885g/cm3
• Boiling Point: 119.8ºC at 760 mmHg
• Flash Point: 24.4ºC
• Refractive Index: 1.46
• PSA: 12.03
• LogP: 0.82220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 1H-Pyrrole, dihydro-

Recent Advances in the Study of 1H-Pyrrole, dihydro- (CAS: 28350-87-0) in Chemical Biology and Pharmaceutical Research

The compound 1H-Pyrrole, dihydro- (CAS: 28350-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its saturated pyrrole ring, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have explored its potential as a scaffold for designing novel therapeutics targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of investigation has been the role of 1H-Pyrrole, dihydro- in the development of kinase inhibitors. Kinases are pivotal in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have synthesized a series of derivatives based on the 1H-Pyrrole, dihydro- scaffold, demonstrating promising inhibitory activity against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a novel class of EGFR inhibitors using 1H-Pyrrole, dihydro- as a core structure, showing enhanced selectivity and reduced off-target effects compared to existing therapies.

In addition to its applications in kinase inhibition, 1H-Pyrrole, dihydro- has been investigated for its antimicrobial properties. A recent study highlighted its potential as a lead compound for developing new antibiotics against multidrug-resistant bacterial strains. The study, conducted by a team at the University of Cambridge, utilized computational modeling and high-throughput screening to identify derivatives of 1H-Pyrrole, dihydro- with potent activity against Gram-positive bacteria, including MRSA. These findings underscore the compound's utility in addressing the global challenge of antibiotic resistance.

Another promising avenue of research involves the use of 1H-Pyrrole, dihydro- in neuropharmacology. Preliminary studies have suggested that certain derivatives of this compound may exhibit neuroprotective effects, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2024 paper in ACS Chemical Neuroscience detailed the synthesis and evaluation of 1H-Pyrrole, dihydro- derivatives that demonstrated significant inhibition of amyloid-beta aggregation, a hallmark of Alzheimer's disease pathology. These results highlight the compound's potential as a multifunctional therapeutic agent.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1H-Pyrrole, dihydro- derivatives. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed to facilitate their transition from bench to bedside. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For example, a recent patent application describes the use of nanoparticle-based delivery systems to enhance the bioavailability of 1H-Pyrrole, dihydro- derivatives, offering a potential solution to some of these challenges.

In conclusion, 1H-Pyrrole, dihydro- (CAS: 28350-87-0) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from kinase inhibition to antimicrobial and neuroprotective therapies. Continued exploration of its derivatives and optimization of their properties hold great potential for the development of next-generation therapeutics. Future studies should focus on elucidating the mechanistic underpinnings of its biological activities and translating these findings into clinically viable treatments.